Cas no 2432-34-0 (Ethanethioic acid, S-octyl ester)
2432-34-0 structure
Product Name:Ethanethioic acid, S-octyl ester
CAS No:2432-34-0
MF:C10H20OS
MW:188.330202102661
CID:1015927
PubChem ID:539741
Update Time:2025-04-20
Ethanethioic acid, S-octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-octyl ester
- S-octyl thioacetate
- CHEBI:87547
- NQMNVUDCUZKJRL-UHFFFAOYSA-N
- AKOS006229452
- thioacetic acid S-octyl ester
- 2432-84-0
- Acetic acid, thio-, S-octyl ester
- S-n-Octyl thioacetate
- DTXSID90947152
- S-Octyl ethanethioate #
- ethanethioic acid S-octyl ester
- S-Octyl ethanethioate
- SCHEMBL11303853
- Q27159720
- 1-acetylthiooctane
- 2432-34-0
-
- Inchi: 1S/C10H20OS/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
- InChI Key: NQMNVUDCUZKJRL-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CCCCCCCC
Computed Properties
- Exact Mass: 188.1236
- Monoisotopic Mass: 188.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanethioic acid, S-octyl ester Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2432-34-0 (Ethanethioic acid, S-octyl ester) Related Products
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